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Compound of Interest

12-Mercaptododecylphosphonic
Compound Name: d
aci

Cat. No.: B586950

Introduction

12-Mercaptododecylphosphonic acid (MDPA) is a bifunctional organic molecule crucial in
the field of materials science and surface chemistry.[1] Its unique structure, featuring a
phosphonic acid head group and a terminal thiol (-SH) group, allows it to form highly ordered,
self-assembled monolayers (SAMSs) on a variety of metal oxide surfaces.[1] This technical
guide provides a comprehensive overview of MDPA, its physicochemical properties, and
detailed protocols for its application in forming SAMs, tailored for researchers and professionals
in drug development and materials science.

Physicochemical and Structural Data

The fundamental properties of 12-Mercaptododecylphosphonic acid are summarized below.
This data is essential for experimental design, solution preparation, and safety considerations.
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Property Value

Molecular Weight 282.38 g/mol

Chemical Formula C12H2703PS

CAS Number 159239-33-5

Appearance White to off-white powder

Melting Point 92-96 °C

Storage Temperature 2-8°C

Synonyms P-(12-Mercaptododecyl)phosphonic acid

Core Application: Self-Assembled Monolayers
(SAMs)

The primary application of MDPA is in the formation of SAMs, which are molecular assemblies
that spontaneously form on surfaces. The phosphonic acid group serves as a robust anchor to
metal oxide surfaces such as titanium dioxide (TiOz2), zirconium dioxide (ZrOz), and indium tin
oxide (ITO), forming stable metal-oxygen-phosphonate (M-O-P) bonds.[1][2] The long dodecy!
chain promotes van der Waals interactions between adjacent molecules, leading to a densely
packed and ordered monolayer. The exposed terminal thiol groups can then be used for further
functionalization, such as immobilizing proteins, nanopatrticles, or other biomolecules.[2]
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Substrate Preparation

Sonication in Acetone (10-15 min)

Sonication in Ethanol (10-15 min)

Sonication in DI Water (10-15 min)

Dry with N2 Gas

SAM Formation

Oz Plasma / UV-Ozone (5-10 min)

Prepare 1 mM MDPA in Ethanol

| Immediate Transfer
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Immerse Substrate in Solution
Incubate (12-24h at RT)
Rinse with Ethanol

Dry with N2 Gas

Functionalized Substrate

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b586950?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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